Cas no 62176-41-4 ( )
structure
Product Name:
CAS No:62176-41-4
MF:C8H6Cl2O2S
MW:237.103039264679
CID:956255
PubChem ID:264693
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dichloro-2-methylsulfanylbenzoic acid
- 3,5-dichloro-2-(methylsulfanyl)benzoic acid
- AC1L6CD9
- AC1Q3MAP
- AC1Q4GWC
- AR-1E9553
- CTK5B4454
- NCIOpen2_007181
- NSC99891
- NSC-99891
- 62176-41-4
- AKOS024408862
- DTXSID30295149
-
-
- Inchi： 1S/C8H6Cl2O2S/c1-13-7-5(8(11)12)2-4(9)3-6(7)10/h2-3H,1H3,(H,11,12)
- InChI Key： QLZIZSLVDDPCCP-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(C(=O)O)=C1SC)Cl
Computed Properties
- Exact Mass: 235.94668
- Monoisotopic Mass: 235.9465560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 37.3
- LogP: 3.41350
Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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